Cas no 120164-66-1 (Benzamide,N-(6-hydroxy-4,5,7-trimethyl-2-benzothiazolyl)-)

• Product Name: Benzamide,N-(6-hydroxy-4,5,7-trimethyl-2-benzothiazolyl)-
• CAS No: 120164-66-1
• MF: C₁₇H₁₆N₂O₂S
• MW: 312.386142730713
• CID: 105391
• PubChem ID: 14700268
• Update Time: 2025-04-18

Benzamide,N-(6-hydroxy-4,5,7-trimethyl-2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(6-hydroxy-4,5,7-trimethyl-2-benzothiazolyl)-
• N-(6-hydroxy-4,5,7-trimethyl-1,3-benzothiazol-2-yl)benzamide
• Benzamide, N-(6-hydroxy-4,5,7-trimethyl-2-benzothiazolyl)-
• DTXSID70563157
• 120164-66-1

• Inchi： 1S/C17H16N2O2S/c1-9-10(2)14(20)11(3)15-13(9)18-17(22-15)19-16(21)12-7-5-4-6-8-12/h4-8,20H,1-3H3,(H,18,19,21)
• InChI Key： OUCUOBHNOBRJKZ-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC=CC=2)=O)=NC2=C1C(C)=C(C(C)=C2C)O

Computed Properties

• Exact Mass: 312.09338
• Monoisotopic Mass: 312.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• PSA: 62.22